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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935 Get Quote

Essential Safety and Handling of Calcium Bromide
Dihydrate
For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides immediate safety and logistical information for

handling Calcium bromide dihydrate, including personal protective equipment (PPE)

recommendations, operational protocols, and disposal considerations.

Personal Protective Equipment (PPE)
When handling Calcium bromide dihydrate, it is crucial to use appropriate personal protective

equipment to prevent exposure.[1] The following table summarizes the recommended PPE for

different routes of exposure.
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Route of Exposure
Recommended Personal

Protective Equipment (PPE)
Regulatory Standards/Notes

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[2][3] A face shield

may also be necessary.[4]

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[2][3]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.[2][3][5] Protective

clothing should also be worn.

[1][2][3]

Gloves must be inspected prior

to use and disposed of

properly after handling.[4][6]

The type of protective

equipment should be selected

based on the concentration

and amount of the hazardous

substance at the specific

workplace.[6]

Respiratory Protection

Use a particulate filter

respirator adapted to the

airborne concentration of the

substance, especially if dust is

generated.[5] Local exhaust

ventilation is recommended.[5]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[2][3] A

NIOSH/MSHA approved

respirator is recommended if

exposure limits are exceeded

or irritation occurs.[7]

Occupational Exposure Limits: It is important to note that specific occupational exposure limits

(e.g., TLV, PEL) for Calcium bromide dihydrate have not been established by major

regulatory agencies.[8] Therefore, it is essential to handle this chemical with care, minimizing

dust generation and accumulation.[2]
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This protocol outlines the steps for safely preparing a 1M aqueous solution of Calcium
bromide dihydrate in a laboratory setting.

Materials:

Calcium bromide dihydrate (solid)

Deionized water

Beaker

Graduated cylinder

Magnetic stir bar and stir plate

Spatula

Weighing paper or boat

Volumetric flask

Appropriate PPE (safety goggles, lab coat, gloves)

Procedure:

Preparation:

Ensure the work area is clean and free of clutter.

Set up a magnetic stir plate in a well-ventilated area or a fume hood.

Don the appropriate personal protective equipment, including safety goggles, a lab coat,

and chemical-resistant gloves.

Weighing the Solute:

Place a weighing boat on an analytical balance and tare it.
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Carefully weigh the required amount of Calcium bromide dihydrate using a clean

spatula. Avoid creating dust.

Dissolution:

Measure the desired volume of deionized water using a graduated cylinder.

Pour approximately half of the measured deionized water into a beaker containing a

magnetic stir bar.

Place the beaker on the magnetic stir plate and start stirring at a moderate speed.

Slowly add the weighed Calcium bromide dihydrate to the stirring water. Calcium

bromide is soluble in water.[2]

Allow the solid to dissolve completely.

Final Volume Adjustment:

Once the solid is fully dissolved, carefully transfer the solution to a volumetric flask of the

appropriate size.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the solute is transferred.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Storage and Labeling:

Transfer the prepared solution to a clean, clearly labeled storage bottle.

The label should include the chemical name (Calcium Bromide Solution), concentration

(1M), date of preparation, and your initials.
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Store in a cool, dry, well-ventilated area away from incompatible substances like strong

acids.[2]

Emergency Response: Calcium Bromide Dihydrate
Spill
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Workflow for Handling a Calcium Bromide Dihydrate Spill

Initial Actions

Cleanup Procedure

Final Steps

Evacuate Immediate Area

Ensure Adequate Ventilation

Secure the scene

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Prepare for cleanup

If Appropriate, Moisten to Prevent Dusting

Initiate cleanup

Sweep or Vacuum Spilled Material

Place in a Suitable, Closed Container for Disposal

Clean Spill Area with Plenty of Water

Dispose of Waste According to Regulations

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for handling a Calcium bromide dihydrate spill.
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Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[9] For disposal of Calcium bromide dihydrate, it is

recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[4]

[6] Do not let the product enter drains.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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